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Compound of Interest

Compound Name: 1,3-Dimethyl-5-hydroxyuracil

Cat. No.: B1347179 Get Quote

In-Depth Technical Guide: 1,3-Dimethyl-5-
hydroxyuracil
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dimethyl-5-hydroxyuracil,
including its chemical identity, molecular structure, physicochemical properties, a proposed

synthetic protocol, and a discussion of its potential biological relevance based on related

compounds.

Chemical Identity and Molecular Structure
CAS Number: 20406-86-4, 408335-42-2[1]

Molecular Formula: C₆H₈N₂O₃

IUPAC Name: 5-hydroxy-1,3-dimethylpyrimidine-2,4(1H,3H)-dione

Synonyms: 1,3-Dimethyl-5-hydroxyuracil

Molecular Structure:

SMILES: CN1C=C(C(=O)N(C1=O)C)O
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The molecular structure of 1,3-Dimethyl-5-hydroxyuracil consists of a pyrimidine-2,4-dione

ring (uracil) with methyl groups attached to both nitrogen atoms (at positions 1 and 3) and a

hydroxyl group at position 5.

Physicochemical Properties
The following table summarizes the key computed physicochemical properties of 1,3-Dimethyl-
5-hydroxyuracil.

Property Value Source

Molecular Weight 156.14 g/mol PubChem[2]

XLogP3 -0.8 PubChem[2]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 0 PubChem

Exact Mass 156.05349212 g/mol PubChem[2]

Monoisotopic Mass 156.05349212 g/mol PubChem[2]

Topological Polar Surface Area 60.9 Å² PubChem[2]

Heavy Atom Count 11 PubChem

Complexity 246 PubChem[2]

Experimental Protocols
A detailed, peer-reviewed synthesis protocol for 1,3-Dimethyl-5-hydroxyuracil is not readily

available in the public domain. However, based on the known reactivity of related compounds,

a plausible synthetic route can be proposed starting from the commercially available precursor,

1,3-dimethyluracil. The key transformation is the hydroxylation of the C5-position of the uracil

ring. One documented method for a similar transformation involves the reaction of 1,3-

dimethyluracil with the sulphate radical (SO₄⁻).[3]
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Proposed Synthesis of 1,3-Dimethyl-5-hydroxyuracil from 1,3-Dimethyluracil

This proposed protocol is based on the radical-mediated hydroxylation of the uracil ring and

should be adapted and optimized under appropriate laboratory conditions.

Materials:

1,3-Dimethyluracil

Potassium persulfate (K₂S₂O₈)

t-Butanol

Deionized water

High-performance liquid chromatography (HPLC) system for purification

NMR spectrometer and mass spectrometer for characterization

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 1,3-dimethyluracil in a mixture of

deionized water and t-butanol.

Radical Generation: Add potassium persulfate to the solution. The reaction can be initiated

by photolysis (UV irradiation) or thermolysis to generate the sulphate radical (SO₄⁻).

Reaction: The sulphate radical will react with 1,3-dimethyluracil, leading to the formation of a

C(5)-OH adduct radical.[3] This intermediate is then converted to 1,3-dimethyl-5-
hydroxyuracil.

Monitoring: The progress of the reaction should be monitored by a suitable analytical

technique, such as thin-layer chromatography (TLC) or HPLC.

Work-up: Once the reaction is complete, the solvent should be removed under reduced

pressure.
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Purification: The crude product should be purified using column chromatography or

preparative HPLC to isolate 1,3-Dimethyl-5-hydroxyuracil.

Characterization: The structure and purity of the final product should be confirmed by NMR

spectroscopy (¹H and ¹³C) and mass spectrometry.

Biological Activity and Signaling Pathways
There is currently a lack of specific data on the biological activity and involvement in signaling

pathways of 1,3-Dimethyl-5-hydroxyuracil. However, the biological roles of the parent

compound, 5-hydroxyuracil, and the general effects of N-methylation of uracil derivatives can

provide some context for its potential biological relevance.

5-Hydroxyuracil:

5-Hydroxyuracil is a known product of oxidative DNA damage, arising from the deamination of

cytosine.[4] It is recognized by DNA repair enzymes, and its presence in DNA can have

mutagenic potential.[4] Studies have shown that 5-hydroxyuracil can form stable base pairs

with all four canonical DNA bases, which may contribute to its role in mutagenesis.[5] Human

uracil DNA N-glycosylase has been shown to excise 5-hydroxyuracil from DNA.[6] The incision

activity for 5-hydroxyuracil has been observed to vary in different grades of non-muscle-

invasive bladder cancer, suggesting a potential role in cancer biology.[7]

N-Methylated Uracils:

N-methylation of uracil and its derivatives is a common modification that can significantly alter

their biological properties. Methylation can affect the compound's solubility, membrane

permeability, and interaction with biological targets.[8] Methylated uracil derivatives are a class

of compounds with a wide range of therapeutic applications, including anticancer and antiviral

activities.[9] For example, 6-methyluracil is used in medicine to improve tissue metabolism and

regeneration.[10] The methylation of uracil at the C5 position to form thymine is a crucial step in

DNA biosynthesis.[11]

Disclaimer: The biological activities described above pertain to related compounds and should

not be directly attributed to 1,3-Dimethyl-5-hydroxyuracil without specific experimental

evidence.
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Visualizations
The following diagram illustrates the proposed synthetic pathway for 1,3-Dimethyl-5-
hydroxyuracil.

Proposed Synthesis of 1,3-Dimethyl-5-hydroxyuracil
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Caption: Proposed synthesis of 1,3-Dimethyl-5-hydroxyuracil.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1347179?utm_src=pdf-body
https://www.benchchem.com/product/b1347179?utm_src=pdf-body
https://www.benchchem.com/product/b1347179?utm_src=pdf-body-img
https://www.benchchem.com/product/b1347179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Specific toxicity data for 1,3-Dimethyl-5-hydroxyuracil is not available. However, as with any

chemical compound, it should be handled with care in a laboratory setting. General safety

precautions for related N-methylated uracils include wearing personal protective equipment

(gloves, lab coat, and safety glasses), avoiding inhalation of dust, and ensuring adequate

ventilation.[12] For compounds like 5-Fluorouracil, which is a potent therapeutic agent, specific

handling procedures are required to avoid exposure. It is recommended to consult the Safety

Data Sheet (SDS) from the supplier for specific handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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